Pteroside D Pteroside D (3S)-3-hydroxy-2,2,5,7-tetramethyl-6-[2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-3H-inden-1-one is a natural product found in Pteridium with data available.
Brand Name: Vulcanchem
CAS No.: 35943-38-5
VCID: VC21136748
InChI: InChI=1S/C21H30O8/c1-9-7-12-14(19(27)21(3,4)18(12)26)10(2)11(9)5-6-28-20-17(25)16(24)15(23)13(8-22)29-20/h7,13,15-18,20,22-26H,5-6,8H2,1-4H3
SMILES: CC1=CC2=C(C(=C1CCOC3C(C(C(C(O3)CO)O)O)O)C)C(=O)C(C2O)(C)C
Molecular Formula: C21H30O8
Molecular Weight: 410.5 g/mol

Pteroside D

CAS No.: 35943-38-5

Cat. No.: VC21136748

Molecular Formula: C21H30O8

Molecular Weight: 410.5 g/mol

* For research use only. Not for human or veterinary use.

Pteroside D - 35943-38-5

Specification

Description (3S)-3-hydroxy-2,2,5,7-tetramethyl-6-[2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-3H-inden-1-one is a natural product found in Pteridium with data available.
CAS No. 35943-38-5
Molecular Formula C21H30O8
Molecular Weight 410.5 g/mol
IUPAC Name 3-hydroxy-2,2,5,7-tetramethyl-6-[2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-3H-inden-1-one
Standard InChI InChI=1S/C21H30O8/c1-9-7-12-14(19(27)21(3,4)18(12)26)10(2)11(9)5-6-28-20-17(25)16(24)15(23)13(8-22)29-20/h7,13,15-18,20,22-26H,5-6,8H2,1-4H3
Standard InChI Key TUGWHBZURNWRDG-UHFFFAOYSA-N
Isomeric SMILES CC1=CC2=C(C(=C1CCO[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C)C(=O)C([C@H]2O)(C)C
SMILES CC1=CC2=C(C(=C1CCOC3C(C(C(C(O3)CO)O)O)O)C)C(=O)C(C2O)(C)C
Canonical SMILES CC1=CC2=C(C(=C1CCOC3C(C(C(C(O3)CO)O)O)O)C)C(=O)C(C2O)(C)C
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